Cas no 452344-73-9 (4-Chloro-2-ethyl-5-hydrazinylpyridazin-3(2H)-one)

• Product Name: 4-Chloro-2-ethyl-5-hydrazinylpyridazin-3(2H)-one
• CAS No: 452344-73-9
• MF: C₆H₉ClN₄O
• MW: 188.614859342575
• CID: 1020069
• Update Time: 2025-06-12

4-Chloro-2-ethyl-5-hydrazinylpyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,4-chloro-2-ethyl-5-hydrazino-(9CI)
• 4-Chloro-2-ethyl-5-hydrazinylpyridazin-3(2H)-one
• Oprea1_282591
• 4-chloro-2-ethyl-5-hydrazinyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C6H9ClN4O/c1-2-11-6(12)5(7)4(10-8)3-9-11/h3,10H,2,8H2,1H3
• InChI Key： DXIQTGWQYCGXTN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN(C1=O)CC)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 260
• Topological Polar Surface Area: 70.7

Additional information on 4-Chloro-2-ethyl-5-hydrazinylpyridazin-3(2H)-one

Comprehensive Overview of 4-Chloro-2-ethyl-5-hydrazinylpyridazin-3(2H)-one (CAS No. 452344-73-9)

4-Chloro-2-ethyl-5-hydrazinylpyridazin-3(2H)-one (CAS No. 452344-73-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyridazinone family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

The molecular structure of 4-Chloro-2-ethyl-5-hydrazinylpyridazin-3(2H)-one features a chloro-substituted pyridazinone core with an ethyl group at position 2 and a hydrazinyl moiety at position 5. This distinctive arrangement contributes to its reactivity and makes it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential as a building block for creating more complex molecules with enhanced pharmacological properties.

In the context of current research trends, 452344-73-9 has been investigated for its possible role in addressing modern healthcare challenges. With growing interest in targeted therapies and precision medicine, this compound's ability to interact with specific biological targets makes it particularly relevant. Its hydrazine derivative nature suggests potential applications in developing treatments for metabolic disorders and inflammatory conditions, areas that are receiving substantial research funding globally.

The synthesis of 4-Chloro-2-ethyl-5-hydrazinylpyridazin-3(2H)-one typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound and verify its structural integrity. These quality control measures are crucial for research applications where compound purity directly impacts experimental outcomes.

From a commercial perspective, the demand for specialty chemicals like 452344-73-9 has been steadily increasing, driven by the expansion of contract research organizations and pharmaceutical development pipelines. The compound's CAS registry number serves as a unique identifier in global chemical databases, facilitating international collaboration and information sharing among researchers.

Environmental and safety considerations are paramount when working with hydrazine derivatives. Proper handling procedures, including the use of personal protective equipment and adequate ventilation, are essential when manipulating this compound in laboratory settings. Researchers are also exploring green chemistry approaches to optimize its synthesis and minimize waste generation.

The future research directions for 4-Chloro-2-ethyl-5-hydrazinylpyridazin-3(2H)-one may include structure-activity relationship studies to develop more potent analogs, investigation of its metabolic pathways, and exploration of its potential in combination therapies. As computational chemistry and AI-assisted drug discovery continue to advance, compounds like this are likely to play an important role in virtual screening and molecular docking studies.

For researchers seeking detailed information about CAS 452344-73-9, numerous scientific databases provide comprehensive data including physicochemical properties, spectral information, and safety guidelines. The compound's growing importance in medicinal chemistry is reflected in the increasing number of patent applications and research publications referencing this specific pyridazinone derivative.

In conclusion, 4-Chloro-2-ethyl-5-hydrazinylpyridazin-3(2H)-one represents an interesting case study in how specialized chemical building blocks can contribute to advancements in life sciences. Its combination of structural features and reactivity profile makes it a valuable tool for researchers working at the intersection of chemistry and biology, particularly in the development of new therapeutic agents.